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Compound of Interest

Compound Name: 5-Cyano-2-picoline

Cat. No.: B057721 Get Quote

An In-depth Technical Guide to 5-Cyano-2-methylpyridine: Structure and Synthesis

This guide provides a comprehensive overview of 5-Cyano-2-methylpyridine, a key

intermediate in the pharmaceutical and agrochemical industries. It details the compound's

chemical structure, physical properties, and primary synthesis methodologies, tailored for

researchers, scientists, and professionals in drug development.

Chemical Structure and Properties
5-Cyano-2-methylpyridine, also known as 6-methylpyridine-3-carbonitrile, is a pyridine

derivative featuring a methyl group at the 2-position and a nitrile group at the 5-position.[1][2]

This substitution pattern makes it a versatile building block for the synthesis of more complex

molecules.[3]

Chemical Structure Diagram
The molecular structure consists of a pyridine ring, which is a six-membered aromatic

heterocycle containing one nitrogen atom. The methyl (-CH₃) and cyano (-C≡N) functional

groups are attached to this core.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b057721?utm_src=pdf-interest
https://www.thermofisher.com/order/catalog/product/L09875.03
https://www.pharmaffiliates.com/en/3222-48-8-5-cyano-2-methylpyridine-pa140201003.html
https://www.chemimpex.com/products/27540
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057721?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


N

C

CC

C H

CH

CC

H

H

H

H N

Click to download full resolution via product page

Caption: Chemical structure of 5-Cyano-2-methylpyridine.

Compound Properties
The physical and chemical properties of 5-Cyano-2-methylpyridine are summarized below.
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Property Value Reference(s)

IUPAC Name 6-Methylpyridine-3-carbonitrile [1]

Synonyms
5-Cyano-2-picoline, 2-Methyl-

5-cyanopyridine
[2]

CAS Number 3222-48-8 [1]

Molecular Formula C₇H₆N₂ [1]

Molecular Weight 118.14 g/mol [2][4]

Appearance
White to brown crystalline

powder
[1][3]

Melting Point 81-87 °C [3]

Boiling Point 216-217 °C

SMILES CC1=CC=C(C=N1)C#N [1]

InChI Key
PBLOYQAQGYUPCM-

UHFFFAOYSA-N
[1]

Synthesis of 5-Cyano-2-methylpyridine
Several synthetic routes have been developed for the production of 5-Cyano-2-methylpyridine.

The most common industrial and laboratory methods include the ammoxidation of 2-picoline

and the cyanation of a halogenated precursor.

Synthesis Pathway Overview
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Ammoxidation Route

Halogen Substitution Route

2-Picoline
(2-Methylpyridine) 5-Cyano-2-methylpyridine

+ NH₃, O₂

(Vanadium Oxide Catalyst, ~480°C)

5-Bromo-2-methylpyridine 5-Cyano-2-methylpyridine

+ CuCN, NaCN
(Sulfolane, ~160°C)

Click to download full resolution via product page

Caption: Key synthetic routes to 5-Cyano-2-methylpyridine.

Comparison of Synthesis Methods
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Parameter
Ammoxidation of 2-
Picoline

Cyanation of 5-Bromo-2-
methylpyridine

Starting Material 2-Picoline (2-Methylpyridine) 5-Bromo-2-methylpyridine

Key Reagents Ammonia (NH₃), Oxygen (O₂)
Copper(I) Cyanide (CuCN),

Sodium Cyanide (NaCN)

Catalyst
Vanadium Oxide (e.g., V₂O₅)

on a support (e.g., γ-Al₂O₃)

Typically catalyst is also a

reagent (CuCN)

Reaction Type
Vapor-phase catalytic

ammoxidation

Nucleophilic aromatic

substitution

Temperature High (approx. 350-600 °C)
Moderate to High (approx. 160

°C)

Phase Gas Phase
Liquid Phase (in a high-boiling

solvent)

Advantages
Uses readily available starting

material, continuous process.

High selectivity, often high

yield.

Disadvantages
Requires high temperatures

and specialized equipment.

Requires a pre-functionalized

starting material, use of toxic

cyanides.

Experimental Protocols
The following sections provide detailed experimental methodologies for the primary synthesis

routes.

Method 1: Vapor-Phase Ammoxidation of 2-Picoline
This industrial method involves the catalytic reaction of 2-picoline with ammonia and air at high

temperatures to form the nitrile.

Workflow Diagram:
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Catalyst Preparation
(e.g., V₂O₅ on γ-Al₂O₃)

Load Catalyst into
Fixed-Bed Reactor

Heat Reactor to
Operating Temperature (480°C)

Introduce Gaseous Feed
(2-Picoline, NH₃, Air)

Reaction in Progress
(Continuous Flow)

Cool Product Stream

Separate Product from
Unreacted Gases and Water

Purify Product
(e.g., Distillation/Crystallization)
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Charge Reactor with 5-Bromo-2-methylpyridine,
NaCN, and Sulfolane

Heat Mixture to 160°C

Add Cuprous Cyanide (CuCN)

Maintain at 160°C for ~6 hours
(Monitor by HPLC)

Distill under Reduced Pressure
to Remove Solvent

Add Water to Distillate
to Precipitate Product

Filter and Dry the
Crude Solid Product

Purify by Recrystallization

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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